Cas no 383131-12-2 (1H-Azepine,2-(4-ethylphenyl)hexahydro-)

• Product Name: 1H-Azepine,2-(4-ethylphenyl)hexahydro-
• CAS No: 383131-12-2
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 298504
• PubChem ID: 3430769
• Update Time: 2025-04-19

1H-Azepine,2-(4-ethylphenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-(4-ethylphenyl)hexahydro-
• 1H-Azepine,2-(4-ethylphenyl)hexahydro-(9CI)
• 2-(4-Ethylphenyl)azepane
• AKOS011833330
• 383131-12-2
• 2-(4-Ethylphenyl)hexahydro-1H-azepine
• EN300-1153266
• DTXSID401285655

• Inchi： 1S/C14H21N/c1-2-12-7-9-13(10-8-12)14-6-4-3-5-11-15-14/h7-10,14-15H,2-6,11H2,1H3
• InChI Key： YJDPUVZYSQGHKF-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 203.16753
• Monoisotopic Mass: 203.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03